molecular formula C12H15N3O2 B2876365 2-(1H-Benzoimidazol-2-yl)-N-(2-methoxy-ethyl)-acetamide CAS No. 519152-81-9

2-(1H-Benzoimidazol-2-yl)-N-(2-methoxy-ethyl)-acetamide

Cat. No. B2876365
CAS RN: 519152-81-9
M. Wt: 233.271
InChI Key: JZCSISFRRBERBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The closest compounds I found are “[1-(2-Methoxy-ethyl)-1H-benzoimidazol-2-yl]-methanol” and "(2-METHOXY-ETHYL)-(5-METHYL-1H-BENZOIMIDAZOL-2-YL)-AMINE" . These compounds share some structural similarities with the compound you’re interested in .


Molecular Structure Analysis

The molecular formula of “[1-(2-Methoxy-ethyl)-1H-benzoimidazol-2-yl]-methanol” is C11H14N2O2 and its molecular weight is 206.24 . The molecular formula of “(2-METHOXY-ETHYL)-(5-METHYL-1H-BENZOIMIDAZOL-2-YL)-AMINE” is C11H15N3O and its molecular weight is 205.26 .

Scientific Research Applications

Antimicrobial and Genotoxic Properties

Benzoimidazole derivatives, including those similar to 2-(1H-Benzoimidazol-2-yl)-N-(2-methoxy-ethyl)-acetamide, have been synthesized and investigated for their antimicrobial and genotoxic activities. The crystal and molecular structure of one such derivative was determined using X-ray diffraction analysis, showing potential in antimicrobial applications (Benvenuti et al., 1997).

H1-Antihistaminic Agents

Derivatives of benzoimidazole have been prepared and tested for H1-antihistaminic activity both in vitro and in vivo. Some derivatives showed significant antihistaminic activity, indicating their potential use in allergic reactions (Iemura et al., 1986).

Mechanism of Action

The mechanism of action of “2-(1H-Benzoimidazol-2-yl)-N-(2-methoxy-ethyl)-acetamide” is not clear due to the lack of studies on this specific compound .

Safety and Hazards

The safety and hazards of “2-(1H-Benzoimidazol-2-yl)-N-(2-methoxy-ethyl)-acetamide” are not known due to the lack of studies on this specific compound .

Future Directions

The future directions for the study of “2-(1H-Benzoimidazol-2-yl)-N-(2-methoxy-ethyl)-acetamide” could involve elucidating its synthesis, studying its physical and chemical properties, understanding its mechanism of action, and assessing its safety and hazards .

properties

IUPAC Name

2-(1H-benzimidazol-2-yl)-N-(2-methoxyethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15N3O2/c1-17-7-6-13-12(16)8-11-14-9-4-2-3-5-10(9)15-11/h2-5H,6-8H2,1H3,(H,13,16)(H,14,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JZCSISFRRBERBH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCNC(=O)CC1=NC2=CC=CC=C2N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

233.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.